molecular formula C8H14N2O5 B041910 Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate CAS No. 5438-83-5

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate

Cat. No. B041910
CAS RN: 5438-83-5
M. Wt: 218.21 g/mol
InChI Key: LENSNDVFRZHYFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate, also known as ENA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. ENA is a nitric oxide donor, and as such, it has been studied for its ability to produce therapeutic effects in various disease states.

Mechanism Of Action

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate functions as a nitric oxide donor, which means that it releases nitric oxide in the body. Nitric oxide is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, neurotransmission, and immune function. Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate releases nitric oxide through a mechanism that involves the reduction of the nitroso group to form a nitroxyl radical, which then reacts with oxygen to form nitric oxide.

Biochemical And Physiological Effects

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to have various biochemical and physiological effects in the body. In cardiovascular research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to improve endothelial function by increasing nitric oxide bioavailability and reducing oxidative stress. In cancer research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to inhibit tumor growth by inducing apoptosis and inhibiting angiogenesis. In neurological research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages And Limitations For Lab Experiments

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has several advantages as a research tool, including its ability to release nitric oxide in a controlled manner, its stability in solution, and its low toxicity. However, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate also has several limitations, including its relatively low yield, its sensitivity to light and air, and its potential for decomposition over time.

Future Directions

There are several future directions for research on Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate, including the development of more efficient synthesis methods, the exploration of its therapeutic potential in other disease states, and the investigation of its mechanism of action at the molecular level. Additionally, there is a need for further research on the safety and toxicity of Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate, as well as its potential interactions with other drugs and compounds.
Conclusion:
Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate is a chemical compound that has significant potential for use in scientific research and medicine. Its ability to release nitric oxide in a controlled manner makes it a valuable tool for studying various disease states, and its therapeutic potential in cancer, cardiovascular disease, and neurological disorders warrants further investigation. While there are limitations to its use, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate remains a promising compound for future research and development.

Synthesis Methods

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate can be synthesized through a multistep reaction involving the reaction of ethyl 2-bromoacetate with sodium ethoxide, followed by the addition of ethyl 2-nitrosoacetate. This reaction yields Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate as a yellow oil, which can be purified through column chromatography. The yield of Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate varies depending on the reaction conditions, but it typically ranges from 50-70%.

Scientific Research Applications

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been studied for its potential therapeutic applications in various disease states, including cancer, cardiovascular disease, and neurological disorders. In cancer research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In cardiovascular research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been studied for its ability to improve endothelial function and reduce blood pressure. In neurological research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to have neuroprotective effects and improve cognitive function.

properties

IUPAC Name

ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H14N2O5/c1-3-14-7(11)5-10(9-13)6-8(12)15-4-2/h3-6H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LENSNDVFRZHYFV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CN(CC(=O)OCC)N=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H14N2O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50969491
Record name Diethyl 2,2'-(nitrosoazanediyl)diacetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50969491
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

218.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate

CAS RN

5438-83-5
Record name NSC15009
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=15009
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Diethyl 2,2'-(nitrosoazanediyl)diacetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50969491
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.